Cas no 50635-27-3 (2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro-)

• Product Name: 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro-
• CAS No: 50635-27-3
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• CID: 4010430
• PubChem ID: 70790378
• Update Time: 2025-11-01

2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro-
• 5,7-Dichloro-2,3-dihydro-2-benzofurancarboxylic acid
• SCHEMBL12855253
• DTXSID901217542
• 50635-27-3

• Inchi： 1S/C9H6Cl2O3/c10-5-1-4-2-7(9(12)13)14-8(4)6(11)3-5/h1,3,7H,2H2,(H,12,13)
• InChI Key： LYTAJWLMNJOOKB-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=C(Cl)C=C2CC1C(O)=O

Computed Properties

• Exact Mass: 231.9693994Da
• Monoisotopic Mass: 231.9693994Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro-

Introduction to 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro (CAS No. 50635-27-3)

2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro (CAS No. 50635-27-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dichlorinated benzofuran backbone and carboxylic acid functional group, make it a valuable scaffold for the development of novel bioactive molecules.

The 5,7-dichloro substitution pattern on the benzofuran ring is a key feature that influences the electronic properties and reactivity of the molecule. Chlorine atoms are electron-withdrawing groups that can modulate the electronic distribution across the aromatic system, thereby affecting the compound's interaction with biological targets. This characteristic has made 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro a subject of interest in the design of enzyme inhibitors and other pharmacologically active agents.

The 2,3-dihydro moiety in the molecule introduces a saturated ring system adjacent to the benzofuran core. This structural feature can influence the conformational flexibility of the compound and its ability to fit into specific binding pockets of biological macromolecules. The presence of a carboxylic acid group at the 2-position further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Several studies have demonstrated that benzofuran-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The dichlorinated derivative 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro has been investigated for its potential role in modulating various cellular pathways associated with these therapeutic applications.

One of the most compelling areas of research involving this compound is its application in oncology. Preliminary studies have suggested that 5,7-dichloro derivatives of benzofuran can interact with key enzymes involved in cancer cell proliferation and survival. The dichloro substitution pattern is particularly interesting because it can enhance the binding affinity and selectivity of these compounds towards their target enzymes. For instance, research has indicated that such derivatives may inhibit kinases and other enzymes that are overexpressed in cancer cells.

Another significant area of investigation is the antimicrobial activity of 2-Benzofurancarboxylic acid, 5,7-dichloro-2,3-dihydro. The structural features of this compound make it a promising candidate for developing novel antimicrobial agents against drug-resistant pathogens. Studies have shown that benzofuran derivatives can disrupt bacterial cell membranes and interfere with essential metabolic pathways. The presence of chlorine atoms in the molecule may enhance its ability to interact with bacterial enzymes and receptors, leading to increased efficacy.

The synthesis and characterization of 5,7-dichloro-2-benzofurancarboxylic acid have also been subjects of considerable interest in synthetic organic chemistry. The development of efficient synthetic routes to this compound has enabled researchers to explore its derivatives and analogs more extensively. Advances in synthetic methodologies have allowed for the introduction of additional functional groups at various positions on the benzofuran ring, leading to a library of compounds with tailored biological activities.

In conclusion,2-Benzofurancarboxylic acid, 5, 7-dichloro, 2, 3-dihydro (CAS No. 50635-27-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds,5, 7-dichloro derivatives will undoubtedly remain at the forefront of medicinal chemistry innovation.